
azaconazole solubility and vapor pressure data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azaconazole

CAS No.: 60207-31-0

Cat. No.: S519984

Get Quote

Physicochemical Property Data for Azaconazole

The following table summarizes the key solubility and vapor pressure data for azaconazole, compiled from

pesticide and chemical databases.

Property Value Conditions / Notes Source

Water Solubility 300 mg L⁻¹ 20 °C [1] [2]

Vapor Pressure 5.33 x 10⁻⁴ mPa 20 °C [1]

Vapor Pressure 8.6 x 10⁻⁶ Pa 20 °C (Predicted) [2]

The search results did not contain detailed, step-by-step experimental protocols for these measurements. The

data from the University of Hertfordshire's Pesticide Properties Database is marked as verified for regulatory

purposes, indicating it was obtained using standardized methods [1]. The other values are listed as predicted

or from commercial sources [2].

Environmental Fate and Significance

The solubility and vapor pressure data indicate azaconazole's potential behavior in the environment:
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Moderate water solubility suggests that azaconazole has the potential to be mobile and be

transported in water systems [1].
Low volatility means it is unlikely to transfer from soil or water into the atmosphere through

evaporation [1].
These properties are crucial for understanding its environmental persistence and potential

exposure risks.

Relationship of Physicochemical Properties

The diagram below illustrates how the core properties of azaconazole influence its environmental

distribution and behavior.
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Azaconazole properties dictate its environmental distribution and persistence.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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